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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624 Get Quote

Disclaimer: Pentaborane (B₅H₉) is an extremely toxic and pyrophoric material. The information

provided here is for guidance in controlled laboratory settings and should be used only by

trained professionals with a thorough understanding of the hazards involved. Always prioritize

personal safety and adhere to your institution's safety protocols. In case of any fire,

immediately alert emergency services.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with a pentaborane fire?

A1: Pentaborane fires present multiple severe hazards:

Extreme Toxicity: Pentaborane vapor is highly toxic and can be fatal if inhaled, absorbed

through the skin, or swallowed.[1][2] Symptoms of exposure can be delayed for up to 48

hours.[1][2]

Pyrophoric Nature: Impure pentaborane can ignite spontaneously on contact with air.[1][2]

[3]

Explosive Reactions: Pentaborane reacts explosively with oxidizing materials and many

halogenated compounds.[3][4] It can also form shock-sensitive mixtures.[4]

Violent Reactions with Suppressants: It reacts violently with certain common fire

suppressants, notably water and halogenated agents (halocarbons).[1][2][3]
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Toxic Byproducts: The smoke from a pentaborane fire is dense, black, and contains toxic

boron oxides.[4]

Q2: Which fire extinguishing agents are recommended for pentaborane fires?

A2: Pentaborane fires are difficult to extinguish.[4] For small laboratory-scale fires, the

recommended agents primarily act by smothering the fire. These include:

Dry Sand: Apply gently to cover the burning area.

Soda Ash (Sodium Carbonate): Acts as a smothering agent.

Lime (Calcium Oxide): Another effective smothering agent.

Dry Chemical Extinguishers: While generally recommended, the specific type is often not

detailed in safety literature. A Class D extinguisher, designed for combustible metals, is the

most appropriate choice due to its smothering action and lack of reactivity. Standard ABC or

BC extinguishers may be less effective or could potentially scatter the material.

Carbon Dioxide (CO₂): Can be used for small fires to displace oxygen.[5]

Q3: Which fire extinguishing agents must be strictly avoided?

A3: Using the wrong extinguishing agent can significantly worsen the situation. NEVER use the

following on a pentaborane fire:

Water: Reacts with pentaborane to produce flammable hydrogen gas and can increase the

intensity of the fire.[1][5]

Halogenated Agents: This includes halocarbons, carbon tetrachloride, and Halon

extinguishers.[2][3][4] Reactions can be violent or explosive.[3][4]

Q4: What is the initial response procedure for a small pentaborane fire in a laboratory?

A4: If a small pentaborane fire occurs (e.g., a spill of a few milliliters in a fume hood) and you

are trained and equipped to handle it:

Alert Personnel: Immediately alert everyone in the laboratory and activate the fire alarm.
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Ensure Personal Safety: Do not attempt to fight the fire without appropriate Personal

Protective Equipment (PPE), which includes a fully encapsulating, chemical-resistant suit

(Level A) and a self-contained breathing apparatus (SCBA).[4] Structural firefighting clothing

is not adequate.[4]

Containment: If it is safe to do so, use a nearby Class D fire extinguisher or a container of

dry sand, soda ash, or lime to gently cover and smother the fire.

Do Not Rush: Apply the smothering agent slowly to avoid scattering the burning liquid.

Evacuate: If the fire is larger than you can handle, if it spreads, or if you are unsure in any

way, evacuate the area immediately and close the door behind you. Await the arrival of

professional emergency responders.

Troubleshooting Guides
Scenario 1: A small pentaborane spill has occurred and has not yet ignited.

Problem: A small quantity of pentaborane has been spilled inside a certified and functioning

fume hood.

Solution:

Do not panic. Keep the fume hood sash as low as possible while still allowing for safe

manipulation.

Ensure no ignition sources are present.

Wearing appropriate PPE (at a minimum: flame-resistant lab coat, chemical splash

goggles, and compatible gloves), use an absorbent material suitable for reactive

chemicals to dike and absorb the spill.

Gently cover the absorbed spill with soda ash or lime to neutralize the pentaborane.

The contaminated absorbent material should be collected in a designated, sealed

container and disposed of as hazardous waste according to your institution's protocols.
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The area should then be decontaminated. A 3% ammonia solution can be used for skin

decontamination and may be suitable for equipment as well, followed by a thorough rinse.

[4]

Scenario 2: A Class D extinguisher was used, but the fire reignites.

Problem: The fire was seemingly extinguished with a dry powder agent, but it flares up again.

Explanation: Pentaborane fires have a tendency to reignite.[2][3] This can happen if the

smothering layer is disturbed and the pentaborane comes back into contact with air before it

has cooled sufficiently.

Solution:

Re-apply the extinguishing agent to ensure a complete and unbroken layer over the entire

spill area.

Do not disturb the powder layer. Allow the material to cool completely.

If reignition persists, evacuate and let professional firefighters handle the situation. They

may decide to let the fire burn out in a controlled manner while protecting the surrounding

area.[4]

Data Presentation
Table 1: Comparison of Fire Suppression Agents for Pentaborane

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaborane
https://cameochemicals.noaa.gov/report?key=CH1285
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing
Agent

Type
Recommended
Use

Mechanism of
Action

Effectiveness
& Notes

Recommended

Agents

Dry Sand Smothering
Small to Large

Fires

Excludes oxygen

from the fuel

source.

Effective but

must be applied

gently to avoid

splashing. Must

be completely

dry.[4]

Soda Ash

(Sodium

Carbonate)

Smothering
Small to Large

Fires

Excludes oxygen

and may have

some chemical

interaction at

high

temperatures.

Recommended

as a dry powder

for smothering.

[4]

Lime (Calcium

Oxide)
Smothering

Small to Large

Fires

Excludes oxygen

from the fuel.

Recommended

as a dry powder

for smothering.

[4]

Class D Dry

Powder
Extinguisher Small Fires

Forms a crust

over the burning

material,

excluding air and

dissipating heat.

[6][7]

Most appropriate

type of portable

extinguisher. The

"soft flow"

applicator is

ideal.[7][8]

Carbon Dioxide

(CO₂)
Gaseous

Small, contained

fires

Displaces

oxygen.

May be effective

for very small

fires but can

scatter the

material if

discharged too

rapidly.[5]
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Prohibited

Agents

Water (H₂O) Liquid NEVER USE

Reacts with

pentaborane to

produce highly

flammable

hydrogen gas.[5]

Ineffective and

extremely

dangerous; will

intensify the fire.

[4]

Halogenated

Agents
Gaseous/Liquid NEVER USE

Reacts violently

and potentially

explosively with

pentaborane.[2]

[3][4]

Includes Halon,

carbon

tetrachloride, and

other

halogenated

hydrocarbons.

Note: Quantitative data on the application rates and definitive effectiveness of these agents

against pentaborane fires is not readily available in recent literature. The recommendations

are based on chemical compatibility and established practices for pyrophoric and reactive

materials.

Experimental Protocols
Protocol: Management of a Minor (≤ 5 mL) Pentaborane Spill and Ignition in a Fume Hood

Objective: To safely extinguish a small, ignited pentaborane spill in a controlled laboratory

environment.

Materials:

Appropriate PPE: Level A suit with SCBA is the standard recommendation. At a minimum for

a very small, contained spill, a flame-resistant lab coat over chemical-resistant clothing,

heavy-duty chemical-resistant gloves, and a full-face shield are required. The decision to use

less than full SCBA must be based on a thorough risk assessment.

Container of dry sand, soda ash, or lime with a scoop.

A portable Class D fire extinguisher located just outside the immediate work area.
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Hazardous waste container for collection of residue.

Procedure:

Immediate Action: Upon ignition, if the fire is small and contained within the fume hood, do

not open the sash. Alert a colleague and ensure they are ready to call for an evacuation and

contact emergency services.

Select Extinguishing Agent: Take the container of dry sand, soda ash, or lime. A Class D

extinguisher should only be used if the user is well-trained in its operation to prevent

dispersal of the burning material.

Application of Agent:

Keeping the sash as low as possible, use the scoop to gently apply the powder around the

perimeter of the fire to create a dike.

Continue to gently add more powder, working from the outside in, until the entire burning

surface is covered with a thick layer.

Do not dump the powder from a height, as this will disrupt the fire and potentially splash

burning pentaborane out of the hood.

Observation: Observe the covered fire for several minutes for any signs of reignition. Do not

attempt to disturb the powder crust.

Cooling: Allow the contained spill to cool completely for an extended period (e.g., at least 30

minutes).

Cleanup:

Once completely cooled and inert, the entire mass of powder and reacted pentaborane
should be carefully scooped into a designated, labeled hazardous waste container.

The spill area within the fume hood must then be decontaminated following established

laboratory-specific procedures.
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Reporting: Report the incident to the laboratory supervisor and the institutional

Environmental Health and Safety department, regardless of the size.

Mandatory Visualization
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Pentaborane Fire Response Workflow

Pentaborane Fire Detected

ALERT PERSONNEL
ACTIVATE ALARM

Assess Fire Size & Location
(e.g., in fume hood vs. open lab)

Is the fire small
(e.g., <50 mL) and contained?

EVACUATE IMMEDIATELY

No / Unsure
Are you trained and

wearing appropriate PPE?

Yes

Call Emergency Services

No

Select Appropriate Agent:
- Dry Sand

- Soda Ash / Lime
- Class D Extinguisher

Yes

Gently apply agent to
smother the fire

Fire Extinguished?

No (Re-apply)

Observe for reignition
Allow to cool completely

Yes

Follow Decontamination
& Waste Disposal Protocols

Click to download full resolution via product page

Caption: Decision workflow for responding to a pentaborane fire in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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